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Compound of Interest

Compound Name: sodium,2-chloroacetate
Cat. No.: B7821724
Get Quote
\ J

This document provides immediate, procedural guidance for the safe handling, operation, and
disposal of sodium 2-chloroacetate, tailored for researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is critical to minimize exposure and
ensure safety when handling sodium 2-chloroacetate. The following table summarizes the
recommended PPE. A risk assessment should be conducted by the end user to determine the
specific needs for their application.[1]
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Body Part

Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face

Safety Goggles or Face Shield

Chemical splash goggles are
recommended.[2] All eye and
face protection should be
tested and approved under
appropriate government
standards such as OSHA's 29
CFR 1910.133 or European
Standard EN166.[2][3][4]

Skin

Chemical Protective Gloves

Impervious gloves, such as
PVC, should be worn. Always
inspect gloves before use and
use proper glove removal
technique to avoid skin

contact.[4]

Body

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[2][3] This may
include a fire-resistant lab coat,
coveralls, an apron, or a full
chemical-resistant suit
depending on the scale of

work and risk of exposure.[1]

[4]

Respiratory

Respirator

Work should be conducted in a
well-ventilated area, preferably
a laboratory fume hood, to
avoid dust formation.[1] If
ventilation is inadequate or
there is a risk of overexposure,
a NIOSH-approved N100 or
CEN-approved FFP3
particulate respirator should be

used.[1][5] For emergencies or
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unknown exposure levels, a
full-face supplied-air respirator
is necessary.[6]

Recommended when handling
Feet Safety Footwear ]
the chemical.

Operational Plan and Handling Procedures

Adherence to proper handling procedures is crucial to prevent accidents and exposure.
Preparation and Handling:

o Ventilation: Always handle sodium 2-chloroacetate in a well-ventilated area, such as a
laboratory fume hood, to minimize inhalation of dust.[1]

e Avoid Contact: Avoid all personal contact with the substance, including inhalation and
contact with skin and eyes.

o Personal Hygiene: Do not eat, drink, or smoke in the work area.[5][7] Wash hands thoroughly
with soap and water after handling.[2]

o Container Management: Keep containers tightly sealed when not in use and store in a cool,
dry, well-ventilated area away from incompatible materials like strong oxidizing agents.[2][5]

[8]

o Dust Prevention: Use procedures that avoid the generation of dust. If appropriate, moisten
the substance to prevent dusting during transfer.[5]

Emergency and Spill Response

Immediate and appropriate response to emergencies can significantly mitigate harm.
Spill Procedures:
e Minor Spills:

o Wear appropriate PPE, including impervious gloves and safety glasses.
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o Clean up spills immediately using dry cleanup procedures to avoid generating dust.

o Sweep or vacuum the spilled material and place it into a clean, dry, sealable, and labeled
container for disposal.

e Major Spills:
o Evacuate personnel from the area and move upwind.

o Alert the appropriate emergency response team or fire brigade, informing them of the
location and nature of the hazard.

o Responders must wear full-body protective clothing and a self-contained breathing
apparatus.

o Contain the spill using sand, earth, or vermiculite and prevent it from entering drains or
waterways.

o Collect the recoverable product into labeled containers for disposal.
First Aid Measures:

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin and hair
with running water and soap for at least 15 minutes.[6] Seek medical attention if irritation
develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[3][4] Remove contact lenses if present and easy to do.[5] Seek immediate
medical attention.[5]

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[2] Seek medical attention if irritation or discomfort persists.

e Ingestion: Do NOT induce vomiting.[5][7] If the person is conscious, rinse their mouth with
water and give one or two glasses of water to drink.[5] Seek immediate medical attention.[2]

[4]
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Disposal Plan

Proper disposal of sodium 2-chloroacetate and its containers is essential to prevent
environmental contamination.

o Waste Characterization: Sodium 2-chloroacetate is very toxic to aquatic life.[4][9] It should be
treated as hazardous waste.

¢ Disposal Method:
o Consult with a licensed hazardous material disposal company.[1]

o Incineration in a chemical incinerator equipped with an afterburner and scrubber is a
suitable disposal method.[1]

o Do not dispose of the product in sanitary sewers, storm sewers, or landfills.[1]

o Container Disposal: Contaminated containers should be disposed of in the same manner as
the unused product.[1] Recycle containers if possible, after proper decontamination.

» Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the
disposal of this material are followed.[1]

Chemical Handling Workflow

The following diagram illustrates the key steps and safety considerations in the workflow for
handling sodium 2-chloroacetate.
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Caption: Workflow for Safe Handling of Sodium 2-Chloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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